Cas no 898754-20-6 ( )

• Product Name: &nbsp
• CAS No: 898754-20-6
• MF: C₁₆H₂₂O
• MW: 230.345284938812
• CID: 876032
• PubChem ID: 24726374
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 1-cyclopentyl-3-(2,5-dimethylphenyl)propan-1-one
• CYCLOPENTYL 2-(2,5-DIMETHYLPHENYL)ETHYL KETONE
• DTXSID60644767
• CYCLOPENTYL2-(2,5-DIMETHYLPHENYL)ETHYLKETONE
• MFCD03843761
• 898754-20-6
• AKOS016022310
•  

• MDL： MFCD03843761
• Inchi： 1S/C16H22O/c1-12-7-8-13(2)15(11-12)9-10-16(17)14-5-3-4-6-14/h7-8,11,14H,3-6,9-10H2,1-2H3
• InChI Key： PAQNGQUVKNOXES-UHFFFAOYSA-N
• SMILES： O=C(CCC1C=C(C)C=CC=1C)C1CCCC1

Computed Properties

• Exact Mass: 230.16700
• Monoisotopic Mass: 230.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.002
• Boiling Point: 345.5°C at 760 mmHg
• Flash Point: 146.5°C
• Refractive Index: 1.53
• PSA: 17.07000
• LogP: 3.99530